Cas no 58264-82-7 (1H-2-Benzopyran-1-carboxylic acid, 3,4-dihydro-6-methoxy-1-methyl-)

• Product Name: 1H-2-Benzopyran-1-carboxylic acid, 3,4-dihydro-6-methoxy-1-methyl-
• CAS No: 58264-82-7
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 4048899
• Update Time: 2026-04-16

1H-2-Benzopyran-1-carboxylic acid, 3,4-dihydro-6-methoxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-carboxylic acid, 3,4-dihydro-6-methoxy-1-methyl-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 1H-2-Benzopyran-1-carboxylic acid, 3,4-dihydro-6-methoxy-1-methyl-

Comprehensive Overview of 1H-2-Benzopyran-1-carboxylic acid, 3,4-dihydro-6-methoxy-1-methyl- (CAS No. 58264-82-7)

1H-2-Benzopyran-1-carboxylic acid, 3,4-dihydro-6-methoxy-1-methyl- (CAS No. 58264-82-7) is a specialized organic compound belonging to the benzopyran family. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The presence of a methoxy group and a methyl group in its molecular framework makes it a subject of interest for researchers exploring bioactive molecules and drug intermediates.

The compound's IUPAC name reflects its intricate structure, which includes a benzopyran core modified with functional groups that enhance its reactivity and solubility. Researchers often investigate 58264-82-7 for its potential role in synthesizing heterocyclic compounds, which are pivotal in developing new therapeutic agents. Its CAS number serves as a unique identifier, ensuring precise referencing in scientific literature and databases.

In recent years, the demand for high-purity chemical intermediates like 1H-2-Benzopyran-1-carboxylic acid, 3,4-dihydro-6-methoxy-1-methyl- has surged, driven by advancements in medicinal chemistry and material science. This compound is frequently discussed in forums and publications focusing on organic synthesis and pharmacophore design. Its molecular weight and structural formula are critical parameters for researchers optimizing synthetic routes or studying its physicochemical properties.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex molecules like 58264-82-7. Environmental concerns and regulatory pressures have led to increased interest in green chemistry approaches, such as catalysis and solvent-free reactions. Researchers are also investigating the compound's potential in bioconjugation and prodrug development, aligning with the growing focus on targeted drug delivery systems.

The spectroscopic data (e.g., NMR, IR, and mass spectrometry) of 1H-2-Benzopyran-1-carboxylic acid, 3,4-dihydro-6-methoxy-1-methyl- are essential for quality control and structural verification. Analytical techniques like HPLC and GC-MS are commonly employed to ensure its purity, a critical factor for applications in high-value research. Additionally, the compound's stability under various conditions is a key consideration for storage and handling protocols.

From a commercial perspective, CAS No. 58264-82-7 is listed in catalogs of leading chemical suppliers, often accompanied by technical specifications such as melting point, boiling point, and solubility. Its pricing and availability are influenced by factors like production scale and market demand, making it a topic of interest for procurement specialists. The compound's regulatory status and safety data are also frequently searched by professionals ensuring compliance with laboratory standards.

In summary, 1H-2-Benzopyran-1-carboxylic acid, 3,4-dihydro-6-methoxy-1-methyl- (CAS No. 58264-82-7) represents a versatile building block in modern chemistry. Its relevance spans academic research, industrial applications, and innovative drug discovery, positioning it as a compound of enduring scientific and commercial value.